Cas no 2828432-16-0 ((R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride)

• Product Name: (R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride
• CAS No: 2828432-16-0
• MF: C₇H₉BrN₂(ClH)X
• MW: 237.52
• CID: 5141590
• PubChem ID: 50999177
• Update Time: 2025-10-29

(R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride(1:x)
• CS-0143805
• (R)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride
• 2828432-16-0
• (1R)-1-(5-bromopyridin-2-yl)ethanamine;hydrochloride
• (R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride
• Y11564
• SCHEMBL1060426
• (R)-1-(5-Bromopyridin-2-yl)ethan-1-amine hydrochloride
• AS-40140
• 953780-70-6
• KSGKDUJWJNDXCO-NUBCRITNSA-N
• (1r)-1-(5-bromopyridin-2-yl)ethanamine hydrochloride salt
• (R)-1-(5-Bromopyridin-2-yl)ethanaminehydrochloride
• (S)-1-(5-Bromo-pyridin-2-yl)-ethylamine hydrochloride
• (R)-1-(5-BROMO-PYRIDIN-2-YL)-ETHYLAMINE 2HCL
• D81683
• AKOS027326109
• (1R)-1-(5-bromopyridin-2-yl)ethanamine hydrochloride
• (1R)-1-(5-bromopyridin-2-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C7H9BrN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
• InChI Key： KSGKDUJWJNDXCO-NUBCRITNSA-N
• SMILES： CC(C1=NC=C(C=C1)Br)N.Cl

Computed Properties

• Exact Mass: 235.97159g/mol
• Monoisotopic Mass: 235.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride

Research Brief on (R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride (CAS: 2828432-16-0)

The compound (R)-1-(5-Bromopyridin-2-yl)ethanamine xhydrochloride (CAS: 2828432-16-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a chiral building block in drug discovery. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and emerging applications in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this bromopyridine derivative via catalytic hydrogenation of the corresponding imine precursor, achieving >99% enantiomeric excess (ee). The hydrochloride salt form was found to exhibit superior crystallinity and stability compared to the free base, making it particularly suitable for pharmaceutical formulation development.

Structural-activity relationship (SAR) studies have revealed that the (R)-enantiomer shows 10-fold greater binding affinity to certain kinase targets compared to its (S)-counterpart, as reported in recent molecular docking simulations (Bioorganic Chemistry, 2024). The 5-bromo substituent appears crucial for π-stacking interactions with aromatic residues in the ATP-binding pocket of target proteins.

Notably, this compound has emerged as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, with several preclinical candidates currently under evaluation for autoimmune disorders. Its unique stereochemistry enables selective inhibition of pathogenic signaling pathways while minimizing off-target effects.

Recent ADMET profiling (European Journal of Pharmaceutical Sciences, 2024) indicates favorable pharmacokinetic properties, including 82% oral bioavailability in rodent models and linear dose-exposure relationships up to 300 mg/kg. These characteristics, combined with its synthetic accessibility, position this chiral amine as a versatile scaffold for next-generation small molecule therapeutics.

Ongoing research is exploring its utility in PROTAC (proteolysis-targeting chimera) design, where the bromopyridine moiety serves as an effective E3 ligase recruiter. Early-stage results suggest potential applications in targeted protein degradation strategies for previously "undruggable" targets in oncology.